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Compound of Interest |

Compound Name: 1-(4-Chlorophenyl)pentan-1-amine
Cat. No.: B12970111
Get Quote
Introduction

1-(4-Chlorophenyl)pentan-1-amine is a primary amine of significant interest in medicinal
chemistry and drug development. Its structural motif, featuring a chlorinated phenyl ring and a
pentylamine chain, serves as a valuable scaffold for the synthesis of various biologically active
compounds. This document provides a comprehensive, field-proven experimental protocol for
the synthesis of 1-(4-Chlorophenyl)pentan-1-amine, designed for researchers, scientists, and
professionals in drug development. The outlined procedure is based on the principles of
reductive amination, a robust and widely utilized method for the formation of carbon-nitrogen
bonds.[1][2] This protocol emphasizes safety, reproducibility, and a thorough understanding of
the underlying chemical transformations.

Chemical and Physical Properties

A summary of the key chemical and physical properties of the target compound, 1-(4-
Chlorophenyl)pentan-1-amine, is provided below.
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Property Value Source
Molecular Formula C9H12CIN [3]
Molecular Weight 169.65 g/mol [3]

CAS Number 74788-46-8 [3]
Appearance Expected to be a solid or oil N/A
Boiling Point Not explicitly available N/A
Melting Point Not explicitly available N/A

Reaction Scheme & Mechanism

The synthesis of 1-(4-Chlorophenyl)pentan-1-amine is achieved via a two-step, one-pot
reductive amination of 4'-chlorovalerophenone. The reaction proceeds through the formation of
an intermediate oxime, which is subsequently reduced to the desired primary amine.
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Step 3: Pirification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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